![molecular formula C16H17N3O4S B2544841 1'-((1-methyl-1H-imidazol-4-yl)sulfonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one CAS No. 1797642-49-9](/img/structure/B2544841.png)
1'-((1-methyl-1H-imidazol-4-yl)sulfonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one
Description
The compound “1’-((1-methyl-1H-imidazol-4-yl)sulfonyl)-3H-spiro[isobenzofuran-1,4’-piperidin]-3-one” is a complex organic molecule. It contains an imidazole ring, which is a five-membered planar ring of two nitrogen atoms and three carbon atoms, present in many important biological compounds .
Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple functional groups. It includes an imidazole ring, a sulfonyl group, and a spiro configuration involving an isobenzofuran and a piperidin ring .Scientific Research Applications
- Imidazole derivatives have been investigated for their antibacterial, antifungal, and antiviral properties . This compound could potentially serve as a lead structure for developing novel antimicrobial agents.
- Imidazole-containing compounds play a crucial role in constructing MOFs. For instance, 1,4-di(1H-imidazol-4-yl)benzene has been used to create porous frameworks with diverse structures, such as three-dimensional (3D) frameworks and one-dimensional (1D) chains . These MOFs exhibit fluorescence and can be explored for sensing applications.
- Imidazole-based compounds are essential in drug discovery. Researchers have synthesized various derivatives with potential therapeutic applications, including antitubercular agents and antifungal compounds . This compound could be further explored for its pharmacological properties.
- Imidazole-containing molecules serve as supramolecular ligands, participating in host-guest interactions and self-assembly processes. Their ability to coordinate with metal ions makes them valuable in materials science and catalysis .
- Recent advances in imidazole synthesis have focused on regiocontrolled methods for substituting imidazole rings. These synthetic routes are crucial for designing functional molecules with specific properties .
Antimicrobial Activity
Metal-Organic Frameworks (MOFs)
Medicinal Chemistry
Supramolecular Ligands
Synthetic Routes and Regioselectivity
properties
IUPAC Name |
1'-(1-methylimidazol-4-yl)sulfonylspiro[2-benzofuran-3,4'-piperidine]-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O4S/c1-18-10-14(17-11-18)24(21,22)19-8-6-16(7-9-19)13-5-3-2-4-12(13)15(20)23-16/h2-5,10-11H,6-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LTJCBNYEDVTBGP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1)S(=O)(=O)N2CCC3(CC2)C4=CC=CC=C4C(=O)O3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1'-((1-methyl-1H-imidazol-4-yl)sulfonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one | |
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